Borane

• CAS RN: 13283-31-3
• Molecular Formula: BH3
• Molecular Weight: 13.84 g/mol
• IUPAC Name: borane
• InChI: InChI=1S/BH3/h1H3
• InChI Key: UORVGPXVDQYIDP-UHFFFAOYSA-N
• SMILES: B
• synonyms: Boron trihydride

Description

Borane is a chemical compound that has been extensively studied for its unique properties and potential applications. It is a highly reactive compound that can be used in a variety of chemical reactions, including reduction and oxidation reactions.

Scientific Research Applications

Borane has many potential scientific research applications, including its use as a reducing agent in organic synthesis, as a hydrogen storage material, and as a catalyst in various chemical reactions. This compound has also been studied for its potential use in fuel cells, as it has the ability to release hydrogen gas when exposed to water.

Mechanism of Action

Borane acts as a reducing agent in chemical reactions by donating electrons to other molecules. It can also act as an oxidizing agent in certain reactions, depending on the conditions of the reaction. This compound's ability to donate electrons makes it a powerful reducing agent that can be used in a variety of chemical reactions.
Biochemical and Physiological Effects:
This compound has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases. This compound has also been studied for its potential use in cancer therapy, as it can induce cell death in cancer cells.

Advantages and Limitations for Lab Experiments

Borane has several advantages for use in lab experiments, including its high reactivity and ability to act as a reducing agent. However, its high reactivity can also be a limitation, as it can be difficult to control in certain reactions. This compound is also a toxic and flammable compound, which can be a safety concern in lab settings.

Future Directions

There are many potential future directions for the study of borane, including its use in fuel cells, as a hydrogen storage material, and in the treatment of inflammatory diseases and cancer. Further research is needed to fully understand the potential applications of this compound and to develop safe and effective methods for its use in various fields.

Synthesis Methods

Borane can be synthesized through several methods, including the reaction of boron trichloride with lithium aluminum hydride, the reaction of boron trifluoride with sodium borohydride, and the reaction of dithis compound with hydrogen gas. The most common method for synthesizing this compound is through the reaction of boron trifluoride with sodium borohydride.